(E)-3-(4-Hydroxyphenyl)propenoic acid (2S)-3-(β-D-glucopyranosyloxy)-2-hydroxypropyl ester
(E)-3-(4-Hydroxyphenyl)propenoic acid (2S)-3-(β-D-glucopyranosyloxy)-2-hydroxypropyl ester
Brand Name:
Vulcanchem
CAS No.:
114420-66-5
VCID:
VC0040402
InChI:
InChI=1S/C18H24O10/c19-7-13-15(23)16(24)17(25)18(28-13)27-9-12(21)8-26-14(22)6-3-10-1-4-11(20)5-2-10/h1-6,12-13,15-21,23-25H,7-9H2/b6-3+/t12-,13?,15?,16?,17?,18?/m1/s1
SMILES:
C1=CC(=CC=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O
Molecular Formula:
C18H24O10
Molecular Weight:
400.4 g/mol
(E)-3-(4-Hydroxyphenyl)propenoic acid (2S)-3-(β-D-glucopyranosyloxy)-2-hydroxypropyl ester
CAS No.: 114420-66-5
Main Products
VCID: VC0040402
Molecular Formula: C18H24O10
Molecular Weight: 400.4 g/mol
| CAS No. | 114420-66-5 |
|---|---|
| Product Name | (E)-3-(4-Hydroxyphenyl)propenoic acid (2S)-3-(β-D-glucopyranosyloxy)-2-hydroxypropyl ester |
| Molecular Formula | C18H24O10 |
| Molecular Weight | 400.4 g/mol |
| IUPAC Name | [(2S)-2-hydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C18H24O10/c19-7-13-15(23)16(24)17(25)18(28-13)27-9-12(21)8-26-14(22)6-3-10-1-4-11(20)5-2-10/h1-6,12-13,15-21,23-25H,7-9H2/b6-3+/t12-,13?,15?,16?,17?,18?/m1/s1 |
| Standard InChIKey | PADHSFRQMFRWLS-MUWVXHEGSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C(=O)OC[C@H](COC2C(C(C(C(O2)CO)O)O)O)O)O |
| SMILES | C1=CC(=CC=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O |
| PubChem Compound | 5459131 |
| Last Modified | Nov 11 2021 |
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